Cas no 1448072-86-3 (1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine)

• Product Name: 1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• CAS No: 1448072-86-3
• MF: C₁₅H₁₉ClN₄O₄S₂
• MW: 418.918759584427
• CID: 6123911
• PubChem ID: 71809112
• Update Time: 2025-10-19

1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine
• 1-(3-chloro-2-methylphenyl)sulfonyl-4-[(4-methyl-1,2,4-triazol-3-yl)sulfonyl]piperidine
• 1448072-86-3
• AKOS024564216
• 1-(3-chloro-2-methylbenzenesulfonyl)-4-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl]piperidine
• 1-((3-chloro-2-methylphenyl)sulfonyl)-4-((4-methyl-4H-1,2,4-triazol-3-yl)sulfonyl)piperidine
• F6441-7329
• CHEMBL3440393

• Inchi： 1S/C15H19ClN4O4S2/c1-11-13(16)4-3-5-14(11)26(23,24)20-8-6-12(7-9-20)25(21,22)15-18-17-10-19(15)2/h3-5,10,12H,6-9H2,1-2H3
• InChI Key： FXDSYGBJUPMOPZ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC(Cl)=C2C)(=O)=O)CCC(S(C2N(C)C=NN=2)(=O)=O)CC1

Computed Properties

• Exact Mass: 418.0536251g/mol
• Monoisotopic Mass: 418.0536251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 119Ų

Additional information on 1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine

1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine: A Comprehensive Overview

The compound 1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine is a highly specialized molecule with significant potential in the field of biomedical research. This compound belongs to a class of sulfonamide derivatives, which are known for their diverse applications in pharmacology and drug discovery. Its structure incorporates a piperidine ring as the central scaffold, with two sulfonyl groups attached at specific positions, making it a complex yet well-defined entity.

Recent studies have highlighted the importance of such compounds in targeted therapy development, particularly in the realm of kinase inhibitors. The presence of a benzenesulfonyl group and a triazole ring suggests that this compound may exhibit selective inhibitory effects on specific enzymes or proteins, which could be harnessed for therapeutic purposes. These findings are supported by advanced computational models and in vitro experiments, underscoring the molecule's potential as a lead compound in drug development pipelines.

One of the most notable aspects of 1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine is its structural diversity. The combination of a chloromethylbenzene group and a methyltriazole moiety creates a unique electronic environment that may influence its bioavailability and selectivity. This makes it an attractive candidate for medicinal chemistry studies, where researchers can explore modifications to optimize its pharmacokinetic properties.

Moreover, the compound's sulfonyl groups are likely to play a critical role in enzyme inhibition mechanisms. Sulfonamides are well-known for their ability to act as competitive or non-competitive inhibitors of various enzymes, including kinases, phosphatases, and receptor tyrosine kinases (RTKs). The strategic placement of these groups on the piperidine ring suggests that the compound may exhibit high-affinity binding to specific enzyme pockets, making it a promising candidate for precision medicine applications.

Recent advancements in crystallography and structure-activity relationships (SAR) have provided deeper insights into the molecular interactions of compounds like 1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine. These studies reveal that the molecule's spatial arrangement and hydrophobic interactions are key determinants of its binding affinity and selectivity. Such findings are invaluable for rational drug design, enabling researchers to fine-tune the compound's structure to enhance its therapeutic profile.

Another area of interest is the molecule's metabolic stability. The presence of electron-withdrawing groups, such as the sulfonyl and chloro substituents, may influence the compound's clearance and half-life in biological systems. Understanding these factors is crucial for evaluating the compound's toxicokinetics and ensuring its safe administration in preclinical studies.

Furthermore, the use of a triazole ring in this compound adds an additional layer of complexity to its pharmacodynamic properties. Triazoles are known for their ability to stabilize hydrogen bonds and form strong interactions with target proteins, which may contribute to the compound's potency and duration of action. This makes it a valuable tool for exploring novel therapeutic strategies in oncology, inflammation, and central nervous system (CNS) disorders.

Recent collaborative efforts between academia and industry have focused on the synthesis and characterization of compounds similar to 1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine. These studies have identified key structural motifs that are essential for maintaining the compound's activity and stability, paving the way for further optimization and preclinical testing.

In conclusion, 1-(3-chloro-2-methylbenzenesulfonyl)-4-(4-methyl-4H-1,2,4-triazol-3-yl)sulfonylpiperidine represents a significant advancement in the field of biomedical science. Its unique structure, combined with its potential for selective enzyme inhibition, positions it as a promising candidate for drug development. As research continues to unravel its full potential, this compound is expected to contribute valuable insights into the design of next-generation therapeutics.